1-(4-chlorobenzyl)-3-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(1-cyclohexyltetrazol-5-yl)methyl]urea
• InChI: InChI=1S/C16H21ClN6O/c17-13-8-6-12(7-9-13)10-18-16(24)19-11-15-20-21-22-23(15)14-4-2-1-3-5-14/h6-9,14H,1-5,10-11H2,(H2,18,19,24)
• InChI Key: IXQNLUXBXLUVTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)CNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H21ClN6O
• Molecular Weight: 348.8 g/mol

Description

1-(4-chlorobenzyl)-3-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)urea, also known as TAK-442, is a potent and selective inhibitor of dipeptidyl peptidase-4 (DPP-4) enzyme. DPP-4 is an enzyme that plays a crucial role in the regulation of glucose homeostasis and has been identified as a therapeutic target for the treatment of type 2 diabetes mellitus. TAK-442 is a promising drug candidate for the treatment of type 2 diabetes mellitus due to its potent and selective inhibition of DPP-4 enzyme.

Scientific Research Applications

Urea and Energy Storage Technology

Urea derivatives have been studied for their potential applications in electrochemical technology and energy storage. The review by Tsuda, Stafford, and Hussey (2017) highlights the progress in electrochemical technology using haloaluminate room-temperature ionic liquids (RTILs) and chloroaluminate mixtures with compounds like urea. These developments suggest that urea derivatives can play a significant role in improving electroplating and energy storage solutions, showcasing their versatility beyond traditional agricultural uses (Tsuda, Stafford, & Hussey, 2017).

Urea as a Slow Release Fertilizer

Alexander and Helm (1990) provide a comprehensive review of ureaform (UF), a condensation product between urea and formaldehyde used as a slow-release fertilizer. Their analysis indicates that UF's nitrogen release rate is primarily influenced by microbial activity, with its mineralization governed by the biological fertility of the soil. This research underscores the importance of urea derivatives in agriculture, offering a sustainable approach to fertilizer use that minimizes environmental impact while enhancing soil fertility management (Alexander & Helm, 1990).

Urea in Biosensors

The development of urea biosensors, as reviewed by Botewad et al. (2021), demonstrates the critical role of urea in detecting and quantifying urea concentration in various fields. These biosensors utilize enzyme urease as a bioreceptor element, indicating urea's utility in medical diagnostics, environmental monitoring, and the food industry. The advancement in urea biosensors highlights the compound's significance beyond its traditional applications, offering innovative solutions for real-time monitoring and analysis (Botewad et al., 2021).